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Compound of Interest

Compound Name: 1-O-trans-p-Coumaroylglycerol

Cat. No.: B8063817 Get Quote

Essential Safety and Handling Guide for 1-O-
trans-p-Coumaroylglycerol
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

1-O-trans-p-Coumaroylglycerol. The following procedural guidance is designed to ensure the

safe and effective use of this compound in a laboratory setting.

Compound Information and Properties
1-O-trans-p-Coumaroylglycerol is a naturally occurring phenolic compound found in various

plants. It is recognized for its neuroprotective and antioxidant properties, making it a compound

of interest in drug development and life sciences research.[1][2]
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Property Value Source

Molecular Formula C₁₂H₁₄O₅ [2]

Molecular Weight 238.24 g/mol [2]

CAS Number 106055-11-2 [2]

Appearance Powder [3]

Storage (Powder)
-20°C for up to 3 years. Keep

away from direct sunlight.
[2][4]

Storage (In Solvent) -80°C for up to 1 year. [2]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 1-O-trans-p-Coumaroylglycerol is not readily

available, an SDS for the structurally related compound, p-Coumaric acid, indicates potential

hazards. p-Coumaric acid is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation. Given the structural similarity, it is prudent to handle 1-O-trans-p-
Coumaroylglycerol with similar precautions.

Recommended Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.targetmol.com/compound/1-o-p-coumaroylglycerol
https://www.targetmol.com/compound/1-o-p-coumaroylglycerol
https://www.targetmol.com/compound/1-o-p-coumaroylglycerol
https://www.biocrick.com/1-O-p-Coumaroylglycerol-BCN9284.html
https://www.targetmol.com/compound/1-o-p-coumaroylglycerol
https://www.targetmol.cn/compound/1-o-p-coumaroylglycerol
https://www.targetmol.com/compound/1-o-p-coumaroylglycerol
https://www.benchchem.com/product/b8063817?utm_src=pdf-body
https://www.benchchem.com/product/b8063817?utm_src=pdf-body
https://www.benchchem.com/product/b8063817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use and

dispose of them properly after

handling the compound.

Eye and Face Protection
Safety glasses with side

shields or goggles

In cases where splashing is a

risk, a face shield should be

worn in addition to safety

glasses or goggles.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

street clothing.

Respiratory Protection
Not generally required for

small quantities

If handling large quantities or if

there is a risk of generating

dust, a NIOSH-approved

respirator may be necessary.

Work in a well-ventilated area

or under a fume hood.

Emergency First Aid Procedures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

After skin contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Get medical attention if irritation develops.

After inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.
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Handling and Storage
Handling:

Ventilation: Handle in a well-ventilated area. For procedures that may generate dust or

aerosols, use a chemical fume hood.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store the solid compound in a tightly sealed container at -20°C, protected from light.[2][4]

For solutions, store at -80°C for long-term stability.[2]

Operational Plan: Preparation of Stock Solutions
1-O-trans-p-Coumaroylglycerol is soluble in solvents such as DMSO, chloroform,

dichloromethane, and ethyl acetate.[3] The following table provides solubility data from a

commercial supplier.

Solvent System Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (10.49 mM)

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (10.49 mM)

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (10.49 mM)

Protocol for Preparing a 1 mg/mL Stock Solution in 10% DMSO:

Weigh the desired amount of 1-O-trans-p-Coumaroylglycerol powder in a sterile

microcentrifuge tube.

Add the appropriate volume of DMSO to achieve a concentration of 10 mg/mL. For example,

to 1 mg of powder, add 100 µL of DMSO.
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Vortex the solution until the powder is completely dissolved. Gentle heating or sonication

may be applied if necessary to aid dissolution.[1]

To prepare a 1 mg/mL working solution, dilute the 10 mg/mL stock solution 1:10 with the

desired aqueous buffer or cell culture medium. For example, add 10 µL of the 10 mg/mL

stock to 90 µL of buffer.

Experimental Protocols
The following are generalized protocols for assessing the known biological activities of 1-O-
trans-p-Coumaroylglycerol. These should be adapted based on specific experimental needs.

Seed neuronal cells (e.g., SH-SY5Y)
in 96-well plates

Pre-treat cells with various
concentrations of

1-O-trans-p-Coumaroylglycerol

Induce cytotoxicity with
glutamate Incubate for 24-48 hours Assess cell viability

(e.g., MTT assay)

Data Analysis:
Compare viability of treated

vs. untreated cells

Click to download full resolution via product page

Figure 1. Workflow for an in vitro neuroprotection assay.

Detailed Methodology:

Cell Culture: Plate SH-SY5Y cells (or another suitable neuronal cell line) in 96-well plates at

a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

Treatment: Prepare serial dilutions of 1-O-trans-p-Coumaroylglycerol in cell culture

medium. Remove the old medium from the cells and add the medium containing the test

compound. Incubate for 2 hours.

Induction of Cytotoxicity: Add glutamate to the wells to a final concentration known to induce

cell death (e.g., 5 mM). Include a vehicle control (no glutamate, no compound) and a positive

control (glutamate, no compound).

Incubation: Incubate the plates for 24 to 48 hours at 37°C in a humidified incubator with 5%

CO₂.

Cell Viability Assay: Measure cell viability using a standard MTT or similar assay.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.medchemexpress.com/1-o-trans-p-coumaroylglycerol.html
https://www.benchchem.com/product/b8063817?utm_src=pdf-body
https://www.benchchem.com/product/b8063817?utm_src=pdf-body
https://www.benchchem.com/product/b8063817?utm_src=pdf-body-img
https://www.benchchem.com/product/b8063817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the

results to determine the neuroprotective effect of 1-O-trans-p-Coumaroylglycerol.

Prepare serial dilutions of
1-O-trans-p-Coumaroylglycerol

and a standard (e.g., Trolox)

Add DPPH solution to each
dilution in a 96-well plate

Incubate in the dark
at room temperature Measure absorbance at ~517 nm Calculate the percentage of

DPPH radical scavenging Determine the IC50 value

Click to download full resolution via product page

Figure 2. Workflow for a DPPH antioxidant assay.

Detailed Methodology:

Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in

methanol.

Sample Preparation: Prepare serial dilutions of 1-O-trans-p-Coumaroylglycerol in
methanol. Prepare a standard antioxidant solution (e.g., Trolox or ascorbic acid) for

comparison.

Reaction: In a 96-well plate, add a small volume of each sample or standard dilution. Then,

add the DPPH solution to each well.

Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance of each well at approximately 517 nm using a

microplate reader.

Calculation: Calculate the percentage of DPPH radical scavenging activity for each

concentration. The scavenging activity is inversely proportional to the absorbance.

Data Analysis: Plot the percentage of scavenging activity against the concentration of the

test compound to determine the IC₅₀ value (the concentration required to scavenge 50% of

the DPPH radicals).
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As a specific SDS is not available, 1-O-trans-p-Coumaroylglycerol and any materials

contaminated with it should be handled as chemical waste.

Disposal Procedures:

Solid Waste: Collect unused solid 1-O-trans-p-Coumaroylglycerol and any grossly

contaminated disposable items (e.g., weigh boats, pipette tips) in a designated, labeled

hazardous waste container.

Liquid Waste: Collect solutions containing 1-O-trans-p-Coumaroylglycerol in a labeled,

sealed, and compatible hazardous waste container. Do not pour solutions down the drain.

Empty Containers: "RCRA empty" containers (no free liquid remaining) can typically be

disposed of in the regular trash after defacing the label. However, consult your institution's

specific guidelines.

Waste Pickup: Follow your institution's procedures for the disposal of chemical waste.

Contact your Environmental Health and Safety (EHS) department for specific guidance and

to schedule a waste pickup.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure

the responsible use of 1-O-trans-p-Coumaroylglycerol in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-O-trans-p-
Coumaroylglycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8063817#personal-protective-equipment-for-
handling-1-o-trans-p-coumaroylglycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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